Cas no 1190316-93-8 (5-BroMo-4-Methyl-7-azaindole-3-carboxylic acid)
1190316-93-8 structure
Product Name:5-BroMo-4-Methyl-7-azaindole-3-carboxylic acid
CAS No:1190316-93-8
MF:C9H7BrN2O2
MW:255.068081140518
CID:4562249
Update Time:2022-07-26
5-BroMo-4-Methyl-7-azaindole-3-carboxylic acid Chemical and Physical Properties
Names and Identifiers
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- 5-BroMo-4-Methyl-7-azaindole-3-carboxylic acid
- 1H-Pyrrolo[2,3-b]pyridine-3-carboxylic acid, 5-bromo-4-methyl-
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- Inchi: 1S/C9H7BrN2O2/c1-4-6(10)3-12-8-7(4)5(2-11-8)9(13)14/h2-3H,1H3,(H,11,12)(H,13,14)
- InChI Key: UVJAFTKUNRILOE-UHFFFAOYSA-N
- SMILES: C12NC=C(C(O)=O)C1=C(C)C(Br)=CN=2
Computed Properties
- Exact Mass: 253.969
- Monoisotopic Mass: 253.969
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 14
- Rotatable Bond Count: 1
- Complexity: 249
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
5-BroMo-4-Methyl-7-azaindole-3-carboxylic acid Related Literature
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Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
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Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
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Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
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Eunice Y.-L. Hui,Bhimsen Rout,Yaw Sing Tan,Kok-Ping Chan,Charles W. Johannes Org. Biomol. Chem., 2018,16, 389-392
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Xin Fu,Qing-rong Liang,Rong-guang Luo,Yan-shu Li,Xiao-ping Xiao,Lu-lu Yu,Wen-zhe Shan,Guang-qin Fan J. Mater. Chem. B, 2019,7, 3088-3099
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